Cas no 1804730-92-4 (Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1804730-92-4
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875901
• Update Time: 2025-06-14

Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-9-7(10(15)17-2)5(4-13)3-6(14-9)8(11)12/h3,8H,1-2H3
• InChI Key： HPQPGKGHKROQID-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(=O)OC)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2

Additional information on Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Research Briefing on Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS: 1804730-92-4) in Chemical Biology and Pharmaceutical Applications

Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS: 1804730-92-4) is a pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and cyano substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and emerging biological activities.

The compound's chemical structure, featuring a difluoromethyl group at the 6-position and a cyano group at the 4-position of the pyridine ring, confers distinct electronic and steric properties. These attributes make it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for treating B-cell malignancies. The difluoromethyl group was found to enhance metabolic stability, while the cyano group facilitated interactions with the target protein's hydrophobic pocket.

In addition to its role in kinase inhibitor development, Methyl 4-cyano-6-(difluoromethyl)-2-methoxypyridine-3-carboxylate has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its incorporation into novel quinolone hybrids, which exhibited potent activity against drug-resistant Staphylococcus aureus strains. The compound's ability to modulate bacterial efflux pumps was identified as a potential mechanism contributing to this activity. These findings underscore its potential as a building block for next-generation antibiotics.

Synthetic approaches to this compound have also seen advancements. A 2024 Organic Process Research & Development article described an optimized, scalable synthesis route that improved yield from 68% to 89% while reducing hazardous waste generation. The new protocol employs continuous flow chemistry and eliminates the need for column chromatography, making it more suitable for industrial-scale production. This development is particularly significant given the growing demand for this intermediate in pharmaceutical manufacturing.

Emerging research suggests additional applications for this pyridine derivative. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated its potential as a precursor for PET radiotracer development, leveraging the difluoromethyl group for ¹⁸F labeling. Furthermore, computational studies have predicted favorable ADME properties for derivatives of this scaffold, supporting its continued investigation in drug discovery programs. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.